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Compound of Interest

Compound Name: 3-Iodooxetane

Cat. No.: B1340047 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is paramount for ensuring a safe and compliant laboratory environment.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 3-Iodooxetane, a halogenated heterocyclic building block utilized in chemical

synthesis. Adherence to these procedural steps is critical for mitigating risks to personnel and

the environment.

Hazard Identification and Safety Data
3-Iodooxetane is a flammable liquid and vapor that can cause skin and serious eye irritation. It

may also cause respiratory irritation.[1][2] Due to these hazardous properties, stringent safety

protocols must be observed during its handling and disposal.
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Property Value Source

Molecular Formula C₃H₅IO
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 183.98 g/mol --INVALID-LINK--

Appearance
Colorless to light orange to

yellow clear liquid
--INVALID-LINK--

Density 2.090 g/mL at 25 °C --INVALID-LINK--

Boiling Point 159 °C --INVALID-LINK--

Flash Point 54 °C (129.2 °F)
--INVALID-LINK--, --INVALID-

LINK--

Storage Temperature 2-8°C, Light and heat sensitive
--INVALID-LINK--, --INVALID-

LINK--

Hazard Statements H226, H315, H319, H335
--INVALID-LINK--, --INVALID-

LINK--

Experimental Protocol: Proper Disposal Procedure
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of 3-Iodooxetane in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate personal protective equipment. This includes:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles and a face shield to protect against splashes.

A flame-retardant lab coat to protect clothing and skin.

Work must be conducted in a well-ventilated area, preferably within a chemical fume hood.

2. Waste Segregation and Collection:
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Designate a specific, clearly labeled waste container for 3-Iodooxetane and any materials

contaminated with it (e.g., pipette tips, wipes, and contaminated gloves).

The container must be made of a compatible material and have a secure, tight-fitting lid to

prevent leaks and the escape of flammable vapors.

Do not mix 3-Iodooxetane waste with other chemical waste streams, particularly with

incompatible materials, unless explicitly permitted by your institution's environmental health

and safety (EHS) office.

Separate halogenated from non-halogenated solvent waste where possible.

3. Container Labeling:

Clearly label the waste container with the full chemical name: "Hazardous Waste: 3-
Iodooxetane".

Include appropriate hazard pictograms (e.g., flammable, irritant).

Indicate the date when the waste was first added to the container.

4. Storage of Waste:

Store the sealed waste container in a designated, secure secondary containment area.

This storage area should be cool, well-ventilated, and away from sources of ignition such as

heat, sparks, and open flames.[2]

Store in an approved flammable storage cabinet if available.

5. Disposal Request and Collection:

Once the waste container is full or ready for disposal, contact your institution's EHS office to

arrange for collection.

Do not attempt to dispose of 3-Iodooxetane down the drain or in general laboratory trash.

The final disposal must be carried out by a licensed hazardous waste disposal company.
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Empty Container Disposal:

Thoroughly empty all contents from the original 3-Iodooxetane container.

Triple rinse the container with a suitable solvent (e.g., acetone or ethanol). Collect all rinsate

as chemical waste and add it to the designated 3-Iodooxetane waste container.

After rinsing, obliterate, remove, or thoroughly deface the label on the empty container

before disposal in accordance with institutional guidelines for rinsed glass or plastic.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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